Cas no 691396-51-7 (6-Amino-7-(benzenesulfonyl)-5-[(4-fluorophenyl)methyl]pyrrolo[2,3-b]pyrazine-2,3-dicarbonitrile)

• Product Name: 6-Amino-7-(benzenesulfonyl)-5-[(4-fluorophenyl)methyl]pyrrolo[2,3-b]pyrazine-2,3-dicarbonitrile
• CAS No: 691396-51-7
• MF: C₂₁H₁₃FN₆O₂S
• MW: 432.430325269699
• CID: 6127243
• PubChem ID: 1426066
• Update Time: 2025-11-01

6-Amino-7-(benzenesulfonyl)-5-[(4-fluorophenyl)methyl]pyrrolo[2,3-b]pyrazine-2,3-dicarbonitrile Chemical and Physical Properties

Names and Identifiers

• 6-amino-7-(benzenesulfonyl)-5-[(4-fluorophenyl)methyl]pyrrolo[2,3-b]pyrazine-2,3-dicarbonitrile
• 691396-51-7
• 6-amino-7-(benzenesulfonyl)-5-[(4-fluorophenyl)methyl]-5H-pyrrolo[2,3-b]pyrazine-2,3-dicarbonitrile
• CHEMBL4982856
• AKOS001149863
• EN300-26621137
• Z104342014
• AB00740871-01
• 6-Amino-7-(benzenesulfonyl)-5-[(4-fluorophenyl)methyl]pyrrolo[2,3-b]pyrazine-2,3-dicarbonitrile

• Inchi： 1S/C21H13FN6O2S/c22-14-8-6-13(7-9-14)12-28-20(25)19(31(29,30)15-4-2-1-3-5-15)18-21(28)27-17(11-24)16(10-23)26-18/h1-9H,12,25H2
• InChI Key： DDHOGDYFLHNTAA-UHFFFAOYSA-N
• SMILES： S(C1C=CC=CC=1)(C1C2C(=NC(C#N)=C(C#N)N=2)N(CC2C=CC(=CC=2)F)C=1N)(=O)=O

Computed Properties

• Exact Mass: 432.08047301g/mol
• Monoisotopic Mass: 432.08047301g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 31
• Rotatable Bond Count: 4
• Complexity: 846
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 147Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolopyrazines Pyrrolopyrazines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolopyrazines

Additional information on 6-Amino-7-(benzenesulfonyl)-5-[(4-fluorophenyl)methyl]pyrrolo[2,3-b]pyrazine-2,3-dicarbonitrile

Comprehensive Analysis of 6-Amino-7-(benzenesulfonyl)-5-[(4-fluorophenyl)methyl]pyrrolo[2,3-b]pyrazine-2,3-dicarbonitrile (CAS No. 691396-51-7)

The compound 6-Amino-7-(benzenesulfonyl)-5-[(4-fluorophenyl)methyl]pyrrolo[2,3-b]pyrazine-2,3-dicarbonitrile (CAS No. 691396-51-7) is a highly specialized heterocyclic organic molecule with significant potential in pharmaceutical and agrochemical research. Its unique structure, featuring a pyrrolo[2,3-b]pyrazine core, makes it a subject of interest for scientists exploring novel kinase inhibitors and small-molecule therapeutics. The presence of both benzenesulfonyl and 4-fluorophenyl groups enhances its binding affinity to biological targets, while the dicarbonitrile moiety contributes to its stability and reactivity.

In recent years, the demand for pyrrolopyrazine derivatives has surged due to their applications in drug discovery and precision medicine. Researchers are particularly intrigued by the compound's potential role in modulating signal transduction pathways, a hot topic in cancer research and immunotherapy. Its CAS No. 691396-51-7 is frequently searched in academic databases, reflecting its relevance in high-throughput screening and structure-activity relationship (SAR) studies.

The synthesis of 6-Amino-7-(benzenesulfonyl)-5-[(4-fluorophenyl)methyl]pyrrolo[2,3-b]pyrazine-2,3-dicarbonitrile involves multi-step organic reactions, including Pd-catalyzed cross-coupling and nucleophilic substitution. These methods align with the growing trend toward green chemistry and sustainable synthesis, addressing concerns about environmental impact. The compound's molecular weight and logP value are critical parameters for ADMET (Absorption, Distribution, Metabolism, Excretion, and Toxicity) predictions, a key focus area for AI-driven drug design platforms.

From a commercial perspective, CAS No. 691396-51-7 is often listed in catalogs of fine chemicals and building blocks for medicinal chemistry. Its long-tail keyword variations, such as "6-Amino-7-benzenesulfonyl pyrrolopyrazine dicarbonitrile supplier" or "4-fluorophenylmethyl pyrrolo[2,3-b]pyrazine derivatives," are commonly queried by procurement specialists. This underscores its utility in custom synthesis and contract research organizations (CROs).

In summary, 6-Amino-7-(benzenesulfonyl)-5-[(4-fluorophenyl)methyl]pyrrolo[2,3-b]pyrazine-2,3-dicarbonitrile represents a cutting-edge intersection of chemical innovation and biomedical application. Its study aligns with global trends in personalized therapy and computational chemistry, making it a compelling subject for researchers and industry professionals alike.